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Compound of Interest

Compound Name: 11-Hydroxyrankinidine

Cat. No.: B12429737

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
11-Hydroxyrankinidine is an indole alkaloid identified in Gelsemium elegans, a plant known

for producing a variety of biologically active compounds. Alkaloids from the Gelsemium genus

have demonstrated a range of activities, notably neurotropic and anticancer effects. Given the

structural class of 11-Hydroxyrankinidine, it is prudent to investigate its potential cytotoxic and

neuroactive properties. These application notes provide a suite of detailed in vitro assays to

characterize the biological activity of 11-Hydroxyrankinidine, focusing on its potential as a

cytotoxic agent and a modulator of key inhibitory neurotransmitter receptors.

General Workflow for In Vitro Characterization
The following diagram outlines a general workflow for the initial in vitro characterization of 11-
Hydroxyrankinidine.
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Initial Screening

Detailed Cytotoxicity Analysis Detailed Neuroactivity Analysis

11-Hydroxyrankinidine
(Stock Solution in DMSO)

Cytotoxicity Screening
(e.g., MTT Assay)

Neuroactivity Screening
(Receptor Binding Assays)

Dose-Response and
IC50 Determination

Binding Affinity and
Kinetics (Kd, Ki)

Cell Viability Assay
(Trypan Blue Exclusion)

Functional Assay
(Patch-Clamp Electrophysiology)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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